Cas no 1806103-52-5 (4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine)

4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative characterized by its trifluoromethoxy and cyano functional groups. This compound exhibits high chemical stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups enhances its utility in cross-coupling reactions and nucleophilic substitutions. Its structural features, including the trifluoromethoxy moiety, contribute to improved lipophilicity and metabolic stability, which are advantageous in drug design. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. It is commonly used in research and development for constructing complex heterocyclic frameworks.
4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine structure
1806103-52-5 structure
Product Name:4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine
CAS No:1806103-52-5
MF:C9H7F3N2O
MW:216.159892320633
CID:4911395
Update Time:2025-06-06

4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine
    • Inchi: 1S/C9H7F3N2O/c1-5-4-14-8(15-9(10,11)12)6(2)7(5)3-13/h4H,1-2H3
    • InChI Key: OTBNIQJTHASXEZ-UHFFFAOYSA-N
    • SMILES: FC(OC1C(C)=C(C#N)C(C)=CN=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 270
  • XLogP3: 2.8
  • Topological Polar Surface Area: 45.9

4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A026003298-250mg
4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine
1806103-52-5 97%
250mg
$700.40 2022-04-01
Alichem
A026003298-500mg
4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine
1806103-52-5 97%
500mg
$1,009.40 2022-04-01
Alichem
A026003298-1g
4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine
1806103-52-5 97%
1g
$1,629.60 2022-04-01
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